Cas no 471903-54-5 (1,4-Difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene)

• Product Name: 1,4-Difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene
• CAS No: 471903-54-5
• MF: C₁₈H₁₈F₂O₂S
• MW: 336.396131038666
• CID: 2828395
• PubChem ID: 44400878
• Update Time: 2025-06-09

1,4-Difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• BDBM50166705
• 1,4-DIFLUORO-2-(1-(PHENYLSULFONYL)CYCLOHEXYL)BENZENE
• 2-(1-Benzenesulfonyl-cyclohexyl)-1,4-difluoro-benzene
• 471903-54-5
• CHEMBL363802
• 1,4-Difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene

• MDL： MFCD22049246
• Inchi： 1S/C18H18F2O2S/c19-14-9-10-17(20)16(13-14)18(11-5-2-6-12-18)23(21,22)15-7-3-1-4-8-15/h1,3-4,7-10,13H,2,5-6,11-12H2
• InChI Key： YLBPZOXTAOZQED-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C2C=C(C=CC=2F)F)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 336.09955731Da
• Monoisotopic Mass: 336.09955731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1,4-Difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene

1,4-Difluoro-2-(1-(Phenylsulfonyl)cyclohexyl)benzene: A Comprehensive Overview

1,4-Difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene (CAS No. 471903-54-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive fluorinated and sulfonyl functionalities, offers a wide range of applications, from pharmaceutical development to advanced material synthesis. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 1,4-difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene is particularly noteworthy. The presence of two fluorine atoms at the 1 and 4 positions of the benzene ring imparts unique electronic and steric properties to the molecule. Additionally, the phenylsulfonyl group attached to the cyclohexyl ring further enhances the compound's stability and reactivity. These structural features make it an attractive candidate for various chemical transformations and biological studies.

In terms of synthesis, several methods have been reported for the preparation of 1,4-difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene. One common approach involves the reaction of a difluorobenzene derivative with a phenylsulfonyl-substituted cyclohexane intermediate. This can be achieved through a series of well-defined steps, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic routes. For instance, a study published in the Journal of Organic Chemistry in 2023 described a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

The potential applications of 1,4-difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene are diverse and promising. In medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. Its unique combination of fluorine atoms and sulfonyl groups can influence the pharmacokinetic properties of drug candidates, such as solubility, metabolic stability, and bioavailability. Research conducted by a team at the University of California in 2022 demonstrated that derivatives of this compound exhibited enhanced activity against specific cancer cell lines, making it a valuable starting point for further optimization.

Beyond pharmaceutical applications, 1,4-difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene has also found use in materials science. The fluorinated benzene ring and sulfonyl group contribute to its excellent thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. A recent study published in Advanced Materials explored the use of this compound as a monomer in polymer synthesis, resulting in materials with superior mechanical properties and durability.

In conclusion, 1,4-difluoro-2-(1-(phenylsulfonyl)cyclohexyl)benzene (CAS No. 471903-54-5) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile properties make it an attractive candidate for both pharmaceutical development and advanced material applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry.